![molecular formula C19H13N3O B4723272 4-[5-(2-biphenylyl)-1,2,4-oxadiazol-3-yl]pyridine](/img/structure/B4723272.png)
4-[5-(2-biphenylyl)-1,2,4-oxadiazol-3-yl]pyridine
Overview
Description
4-[5-(2-biphenylyl)-1,2,4-oxadiazol-3-yl]pyridine is a heterocyclic compound that has been extensively studied for its potential applications in scientific research. This compound is known for its ability to interact with biological molecules and has been used as a tool in various biochemical and physiological studies.
Mechanism of Action
The mechanism of action of 4-[5-(2-biphenylyl)-1,2,4-oxadiazol-3-yl]pyridine involves its interaction with biological molecules, particularly proteins. This compound has a high affinity for proteins and can selectively bind to specific amino acid residues. This binding can lead to conformational changes in the protein structure, affecting its function and activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. This compound has been shown to inhibit the activity of various enzymes, including kinases and phosphatases. Additionally, this compound has been shown to selectively bind to proteins and affect their function and activity. These effects have potential applications in drug discovery and development.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-[5-(2-biphenylyl)-1,2,4-oxadiazol-3-yl]pyridine is its high selectivity for proteins. This compound can selectively bind to specific amino acid residues, making it a powerful tool in protein labeling and imaging studies. However, one limitation of this compound is its potential toxicity at high concentrations. Careful consideration should be taken when using this compound in lab experiments.
Future Directions
There are many potential future directions for research on 4-[5-(2-biphenylyl)-1,2,4-oxadiazol-3-yl]pyridine. One area of interest is its potential applications in drug discovery and development. This compound has been shown to inhibit the activity of various enzymes, making it a potential target for drug development. Additionally, this compound has potential applications in protein imaging and labeling studies. Further research is needed to fully understand the potential applications of this compound in various scientific fields.
Scientific Research Applications
4-[5-(2-biphenylyl)-1,2,4-oxadiazol-3-yl]pyridine has been used in various scientific research applications, including fluorescence imaging, protein labeling, and enzyme inhibition studies. This compound has been shown to selectively bind to proteins and can be used as a fluorescent probe to visualize protein localization and interactions in cells. Additionally, this compound has been used as a tool to study enzyme inhibition and has shown promising results in inhibiting the activity of various enzymes.
Properties
IUPAC Name |
5-(2-phenylphenyl)-3-pyridin-4-yl-1,2,4-oxadiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13N3O/c1-2-6-14(7-3-1)16-8-4-5-9-17(16)19-21-18(22-23-19)15-10-12-20-13-11-15/h1-13H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXSIJLJCBLJNIN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=CC=C2C3=NC(=NO3)C4=CC=NC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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